molecular formula C8H9BrN2O2 B3247712 Ethyl 4-bromo-2-methylpyrimidine-5-carboxylate CAS No. 1823496-03-2

Ethyl 4-bromo-2-methylpyrimidine-5-carboxylate

Cat. No. B3247712
CAS RN: 1823496-03-2
M. Wt: 245.07
InChI Key: BOBOPWYJBVELHA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Ethyl 4-bromo-2-methylpyrimidine-5-carboxylate is a chemical compound with the CAS Number: 1823496-03-2 . It has a molecular weight of 245.08 . It is a powder in physical form .


Molecular Structure Analysis

The InChI code for this compound is 1S/C8H9BrN2O2/c1-3-13-8 (12)6-4-10-5 (2)11-7 (6)9/h4H,3H2,1-2H3 . This code provides a unique identifier for the molecular structure of the compound.


Physical And Chemical Properties Analysis

This compound is a powder in physical form . It has a molecular weight of 245.08 . The storage temperature is 4 degrees Celsius .

Scientific Research Applications

Antimicrobial Activity

Ethyl 4-bromo-2-methylpyrimidine-5-carboxylate has been studied in the context of antimicrobial applications. For instance, derivatives of this compound have been synthesized and evaluated for their antimicrobial properties. In one study, the reaction of ethyl 4-thioxo-3,4-dihydropyrimidine-5-carboxylate derivatives with various agents resulted in compounds that were screened for antimicrobial activity, indicating potential uses in this field (El‐Sayed et al., 2008).

Synthesis of Pharmacologically Active Molecules

This compound is also significant in the synthesis of pharmacologically active molecules. A study demonstrates its use in the Minisci homolytic alkoxycarbonylation of 5-halopyrimidines, resulting in the synthesis of ethyl 5-bromopyrimidine-4-carboxylate, a precursor for CK2 inhibitors, which are important in medicinal chemistry (Regan et al., 2012).

Development of Analgesic and Anti-Inflammatory Agents

Research has also explored the development of compounds with analgesic, anti-inflammatory, and immunosuppressive activities. In a study, derivatives of ethyl 4-chloro/tosyloxy/-2-methylpyrimidine-5-carboxylate were synthesized, and some showed promising pharmacological properties in preliminary screenings (Malinka et al., 1989).

X-Ray Analysis and Spectral Studies

The compound has been used in X-ray analysis and vibrational spectral studies, as seen in a study where its derivative was synthesized and characterized through various spectroscopic methods (Luo et al., 2019).

Synthesis of High-Yield Derivatives

Potential HIV-1 Protease Inhibitors

The compound is relevant in the study of potential HIV-1 protease inhibitors. A study detailed the synthesis of a related compound, exploring its structure and potential as an inhibitor (Pekparlak et al., 2020).

Safety and Hazards

The safety information for Ethyl 4-bromo-2-methylpyrimidine-5-carboxylate includes several hazard statements: H302, H315, H319, H335 . These indicate that the compound can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .

properties

IUPAC Name

ethyl 4-bromo-2-methylpyrimidine-5-carboxylate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H9BrN2O2/c1-3-13-8(12)6-4-10-5(2)11-7(6)9/h4H,3H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BOBOPWYJBVELHA-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=CN=C(N=C1Br)C
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H9BrN2O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

245.07 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1823496-03-2
Record name ethyl 4-bromo-2-methylpyrimidine-5-carboxylate
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Ethyl 4-bromo-2-methylpyrimidine-5-carboxylate
Reactant of Route 2
Reactant of Route 2
Ethyl 4-bromo-2-methylpyrimidine-5-carboxylate
Reactant of Route 3
Reactant of Route 3
Ethyl 4-bromo-2-methylpyrimidine-5-carboxylate
Reactant of Route 4
Reactant of Route 4
Ethyl 4-bromo-2-methylpyrimidine-5-carboxylate
Reactant of Route 5
Reactant of Route 5
Ethyl 4-bromo-2-methylpyrimidine-5-carboxylate
Reactant of Route 6
Reactant of Route 6
Ethyl 4-bromo-2-methylpyrimidine-5-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.